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Compound of Interest

Compound Name: Roundup

Cat. No.: B1264058 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety and

disposal protocols is paramount to ensure a safe laboratory environment and prevent

environmental contamination. This document provides a comprehensive, step-by-step guide for

the proper disposal of Roundup (glyphosate-based herbicide) products and their containers, in

line with standard laboratory safety practices.

Immediate Safety and Logistical Information
Before initiating any disposal procedures, it is crucial to consult the product's Safety Data Sheet

(SDS) and your institution's Environmental Health and Safety (EH&S) guidelines. Local, state,

and federal regulations for hazardous waste disposal must be followed and may be stricter

than federal requirements.[1]

Personal Protective Equipment (PPE): When handling Roundup or its containers, always wear

appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile rubber)[2][3]

Safety glasses with side shields or goggles[1][4]

A lab coat or other protective clothing[4]

Never pour Roundup, either concentrated or diluted, down the drain or into sewers.[3] This can

lead to contamination of water sources and harm aquatic life.[5]
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Disposal of Unused Roundup Product
The preferred method for managing unused Roundup is to use it completely according to the

label directions.[2][3] If this is not possible, the following procedures should be followed:

Step 1: Waste Characterization Unused Roundup should be treated as hazardous waste.[4]

Do not mix it with other waste streams unless explicitly permitted by your institution's EH&S

office.[4]

Step 2: Containerization

Use a dedicated, compatible, and properly sealed waste container. Plastic containers are

generally suitable.[4]

Ensure the container is in good condition, with no cracks or leaks.[4]

Clearly label the container with "Hazardous Waste," the full chemical name ("Roundup
Herbicide" or "Glyphosate-based Herbicide"), the concentration, and the date the waste was

first added.[4]

Step 3: Storage Store the hazardous waste container in a designated Satellite Accumulation

Area (SAA) within the laboratory. This area must be at or near the point of generation and

under the control of laboratory personnel.[4][6]

Step 4: Arrange for Disposal Contact your institution's EH&S office to arrange for the pickup

and disposal of the hazardous waste.[4] Do not attempt to dispose of the chemical waste

yourself.

Disposal of Empty Roundup Containers
Empty containers must be properly rinsed to remove any remaining herbicide residue before

disposal. Triple rinsing is the standard and recommended procedure.[2][7][8]

Experimental Protocol: Triple-Rinsing Procedure

This protocol is adapted from guidelines for rinsing pesticide containers.[9][10][11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1264058?utm_src=pdf-body
https://www.benchchem.com/product/b1264058?utm_src=pdf-body
https://nextsds.com/sds/en/281331501260351/roundup-pro-concentrate-herbicide
https://images.thdstatic.com/catalog/pdfImages/fb/fbd897fe-a525-47c8-ba51-4228549ac130.pdf
https://www.benchchem.com/product/b1264058?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Glyphosate_13C_15N_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Glyphosate_13C_15N_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Glyphosate_13C_15N_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Glyphosate_13C_15N_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1264058?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Glyphosate_13C_15N_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Glyphosate_13C_15N_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/pdf/Proper_Disposal_of_Glyphosate_13C_15N_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1264058?utm_src=pdf-body
https://nextsds.com/sds/en/281331501260351/roundup-pro-concentrate-herbicide
http://www.agrecovery.co.nz/wp-content/uploads/2015/02/Agrecovery-Containers-Triple-Rinsing-and-Recycling-Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Glyphosate_13C2_15N_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-E/part-156/subpart-H/section-156.146
https://pestmanagement.rutgers.edu/how-to-prepare-a-pesticide-container-for-recycling-or-reconditioning-what-empty-means-legally/
https://tpsalliance.org/pdf/topics/Series%203RS%20v1-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Draining: Empty the remaining contents of the Roundup container into the application

equipment or a designated hazardous waste container. Allow the container to drain for an

additional 30 seconds after the flow has been reduced to drips.[8][11]

First Rinse:

Fill the container to 25-30% of its capacity with water.[7][9]

Securely replace the cap.[7]

Shake the container vigorously for 30 seconds, ensuring the water contacts all interior

surfaces.[7][9]

Pour the rinsate (the rinse water) into the application equipment or the designated

hazardous waste container.[9] Allow the container to drain for 30 seconds.[11]

Second and Third Rinses: Repeat the rinsing procedure (steps 2a-2d) two more times.[7][9]

Final Disposal of Rinsed Container:

After the third rinse, puncture the container to prevent reuse.[8][12][13]

The rinsed and punctured container can typically be disposed of in the regular trash or

recycled, depending on local regulations.[2][8] Always confirm the appropriate disposal

method with your institution's EH&S office.

Quantitative Data Summary
Parameter Guideline

Rinsing Water Volume 25-30% of the container's volume[7][9]

Shaking Time per Rinse 30 seconds[7][9]

Draining Time 30 seconds after emptying[8][11]

Number of Rinses 3 (Triple Rinse)[2][7][8]
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Caption: Decision workflow for the proper disposal of Roundup product and empty containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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